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Compound of Interest

Compound Name: Methyl tridecanoate

Cat. No.: B3427745

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for methyl tridecanoate
(CAS No. 1731-88-0), a fatty acid methyl ester utilized in various research and development
applications. Adherence to these guidelines is crucial for ensuring personnel safety and
minimizing environmental impact.

Chemical and Physical Properties

Methyl tridecanoate is a clear, colorless to yellow liquid or low-melting solid.[1][2] Its key
physical and chemical properties are summarized in the table below to provide a foundational
understanding for safe handling and storage.
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Property Value Source(s)
Molecular Formula C14H2802 [3114]
Molecular Weight 228.37 g/mol [31[5]

Clear, colorless to yellow liquid
Appearance ] ] [1112][5]

or low-melting solid
Melting Point 5.0t0 7.0 °C (41 to 44.6 °F) [L][216]1 7118l
Boiling Point 130 - 132 °C at 4 torr, 288 - I

oiling Poin
J 290 °C at 760 mmHg

Density 0.864 g/mL at 25 °C [21[71[8]
Specific Gravity 0.865 - 0.870 at 20 °C [6]

Vapor Pressure

0.00129 mmHg

[5]

Flash Point

> 110 °C (> 230 °F)

[1](6]

Solubility

Insoluble in water

[1]

Refractive Index

1.433-1.436 at 20 °C

[216]18]

Hazard Identification and GHS Classification

The hazard classification for methyl tridecanoate can vary between suppliers. It is imperative

to consult the specific Safety Data Sheet (SDS) provided with the product in use. The following

table summarizes the range of GHS classifications that have been reported.
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Hazard Class GHS Category Hazard Statement Source(s)
o H302: Harmful if
Acute Toxicity, Oral Category 4 [3]
swallowed
Serious Eye H318: Causes serious
o Category 1 [7]
Damage/Eye Irritation eye damage

) o H400: Very toxic to
Acute Aquatic Toxicity =~ Category 1 o [3]
aquatic life

H410: Very toxic to

Chronic Aquatic o ]

o Category 1 aquatic life with long [3]
Toxicity i

lasting effects
) ] H413: May cause long

Chronic Aquatic )

o Category 4 lasting harmful effects  [7]
Toxicity

to aquatic life

Some suppliers may classify this chemical as not hazardous under the 2012 OSHA Hazard
Communication Standard (29 CFR 1910.1200).[1]

Toxicological Information

Detailed toxicological data for methyl tridecanoate is limited. The majority of safety data
sheets indicate that the toxicological properties have not been fully investigated.[1] The
available data is summarized below.
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Toxicity Endpoint

Result

Species

Source(s)

LDLo (Lethal Dose

Low), Intravenous

48 mg/kg

Mouse

Skin

Corrosion/Irritation

No data available;
generally not
considered a skin

irritant

[3]4]

Serious Eye

Damage/Irritation

Causes serious eye

damage

[7]

Respiratory or Skin

Sensitization

No data available

[11(31[4]

Germ Cell
Mutagenicity

No data available

[11(31[4]

Carcinogenicity

Not classified as a
carcinogen by IARC,
NTP, or OSHA

[1]3]

Reproductive Toxicity

No data available

[1](31[4]

Specific Target Organ
Toxicity (Single

Exposure)

No data available

[11(31[4]

Specific Target Organ
Toxicity (Repeated

Exposure)

No data available

[11(31[4]

Aspiration Hazard

No data available

[11(31(4]

Due to the limited toxicological data, it is prudent to handle methyl tridecanoate with care,
assuming it may have uncharacterized hazardous properties.

Experimental Protocols
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Detailed experimental protocols for the toxicological studies cited are not publicly available in
the reviewed safety data sheets. The reported LDLo value is from the Registry of Toxic Effects
of Chemical Substances (RTECS), and the underlying study details would need to be sourced
from that database or the original publication.

Safe Handling and Storage
Personal Protective Equipment (PPE)

A risk assessment should be conducted for the specific procedures to be performed to
determine the appropriate level of PPE. The following are general recommendations:

o Eye and Face Protection: Wear chemical safety goggles or a face shield where splashing is
possible.[1][7]

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing to
prevent skin contact.[1][3] Gloves should be inspected prior to use and a proper glove
removal technique should be employed.

o Respiratory Protection: In well-ventilated areas, respiratory protection may not be required.
[1] If vapors or aerosols are likely to be generated, use a NIOSH-approved respirator with an
appropriate cartridge.[3][7][9]

Engineering Controls

Work with methyl tridecanoate should be conducted in a well-ventilated area, preferably in a
chemical fume hood.[1][3] An eyewash station and safety shower must be readily accessible.[3]

Handling Procedures

» Avoid contact with skin, eyes, and clothing.[1][3][4]
» Avoid inhalation of vapor or mist.[3]
e Do not eat, drink, or smoke in areas where methyl tridecanoate is handled.[3][4]

e Wash hands thoroughly after handling.[3]
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o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[1][3][4]

Storage Conditions

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3]

 Recommended storage temperatures vary, with some sources suggesting refrigeration or
freezing (-20°C).[3][7] Always consult the supplier's specific recommendations.

e Protect from direct sunlight and sources of ignition.[3]

e Some sources recommend storing under an inert atmosphere, such as nitrogen.[6]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure Source(s)

Move the person to fresh air. If
) breathing is difficult, give
Inhalation _ [1][3]
oxygen. Seek medical

attention if symptoms persist.

Immediately wash off with
plenty of water for at least 15
_ minutes. Remove
Skin Contact _ _ [11[3]
contaminated clothing. Seek
medical attention if irritation

develops.

Immediately rinse with plenty
of water, also under the
eyelids, for at least 15 minutes.
Eye Contact Remove contact lenses if [11[3]
present and easy to do.
Immediately call a physician or

ophthalmologist.

Do NOT induce vomiting.
) Rinse mouth with water. Call a
Ingestion _ [1][3]
poison control center or doctor

for treatment advice.

Spill Response

o Ensure adequate ventilation and wear appropriate PPE.[1][3]
o Evacuate personnel from the spill area.[3]
o Prevent further leakage or spillage if safe to do so.[3]

o Absorb the spill with an inert, non-combustible absorbent material (e.g., sand, diatomite,
universal binders).[3][4]

o Collect the absorbed material into a suitable, closed container for disposal.[4]
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e Do not allow the spilled material to enter drains or waterways.[3]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][3]

e Specific Hazards: Hazardous decomposition products, including carbon monoxide and
carbon dioxide, may be formed during combustion.[1][4]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1][3]

Disposal Considerations

Dispose of methyl tridecanoate and contaminated materials in accordance with all applicable
federal, state, and local environmental regulations.[3] Do not dispose of it down the drain.

Visualizations

The following diagrams illustrate key logical workflows for the safe handling of methyl
tridecanoate.
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Review Safety Data Sheet

Conduct Risk Assessment

Select Appropriate PPE

Prepare Ventilated Workspace

Don Appropriate PPE

Use Methyl Tridecanoate i ittt ieie b et bbbt

1
If Spill Occurs If Expospre Occurs
1

Emergency Response

Wash Hands After Use Follow Spill Protocol Administer First Aid

Storage & Disposal

[Store in Designated Area) —F[Dispose of Waste Properla

Click to download full resolution via product page

Caption: General workflow for the safe handling of methyl tridecanoate.
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Caption: First aid decision tree for methyl tridecanoate exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Check Availability & Pricing

e 6. methyl tridecanoate, 1731-88-0 [thegoodscentscompany.com]
o 7. T=IeFRERfE 297% (GC) | Sigma-Aldrich [sigmaaldrich.com]
e 8. chemsynthesis.com [chemsynthesis.com]

¢ 9. Methyl tridecanoate = 97 GC 1731-88-0 [sigmaaldrich.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Methyl Tridecanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3427745#methyl-tridecanoate-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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